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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of 2-Methyl-3-pentanol,
a secondary alcohol with applications as a fuel and a volatile marker. This document outlines its

key physicochemical properties, details experimental methodologies for boiling point

determination, and illustrates the underlying principles governing its boiling behavior.

Physicochemical Data of 2-Methyl-3-pentanol
2-Methyl-3-pentanol, with the IUPAC name 2-methylpentan-3-ol, is an organic compound with

the chemical formula C6H14O.[1][2] Its properties are summarized in the table below, providing

a clear comparison of key quantitative data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165387?utm_src=pdf-interest
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methyl-3-pentanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentan-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Boiling Point 126.5 °C [1][3][4]

128 °C [5][6]

Molecular Weight 102.174 g/mol [1][4]

Density 0.8243 g/cm³ at 20 °C [1][4]

0.819 g/mL at 25 °C [6]

Water Solubility 20 g/L [4]

Refractive Index 1.412 [3]

1.415 [5]

n20/D 1.417 [6]

Factors Influencing the Boiling Point of Alcohols
The boiling point of an alcohol is primarily determined by the strength of its intermolecular

forces.[7] For 2-Methyl-3-pentanol, the presence of a hydroxyl (-OH) group is the most

significant factor.

Hydrogen Bonding: The hydroxyl group allows 2-Methyl-3-pentanol molecules to form

strong hydrogen bonds with one another.[8][9][10] These bonds require a substantial amount

of energy to overcome, resulting in a significantly higher boiling point compared to alkanes of

similar molecular weight.[9][10]

Van der Waals Forces: As the number of carbon atoms increases, the strength of the van der

Waals dispersion forces also increases, leading to a higher boiling point.[10]

Molecular Branching: Branching in the carbon chain, as seen in 2-Methyl-3-pentanol, can

lower the boiling point compared to its straight-chain isomer, 3-hexanol. Branching reduces

the surface area available for intermolecular contact, thereby weakening the van der Waals

forces.[7]
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The following diagram illustrates the logical relationship between these intermolecular forces

and the boiling point.

2-Methyl-3-pentanol Molecule

Intermolecular Forces

Hydrogen Bonding (-OH group) Van der Waals Forces

Boiling Point

Strongly Increases Increases

Molecular Structure

Molecular Weight Branching

Increases Decreases

Click to download full resolution via product page

Intermolecular forces affecting boiling point.

Experimental Determination of Boiling Point
The boiling point of 2-Methyl-3-pentanol can be determined using several established

laboratory methods. The choice of method often depends on the quantity of the sample

available.

Micro-Boiling Point Determination using a Thiele Tube
This method is suitable for small sample volumes (less than 0.5 mL).[11]

Protocol:

Sample Preparation: A small amount of 2-Methyl-3-pentanol is placed in a small test tube or

a Durham tube.
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Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample with the open end down.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and continuously heated. This design

facilitates uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating should continue until a vigorous and continuous stream of

bubbles is observed.

Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the stream of bubbles ceases and the

liquid just begins to enter the capillary tube.[11][12] This indicates that the vapor pressure of

the sample is equal to the atmospheric pressure.

Record Pressure: The atmospheric pressure should be recorded at the time of the

experiment, as boiling point is pressure-dependent.

Boiling Point Determination by Distillation
For larger sample volumes, a simple distillation apparatus provides an accurate measurement

of the boiling point.

Protocol:

Apparatus Setup: A distillation flask is filled with the 2-Methyl-3-pentanol sample and a few

boiling chips to ensure smooth boiling. The flask is connected to a condenser, which is

attached to a collection vessel. A thermometer is placed in the neck of the distillation flask,

with the top of the bulb positioned just below the side arm leading to the condenser. This

placement ensures the thermometer measures the temperature of the vapor that is in

thermal equilibrium with the boiling liquid.[11]

Heating: The distillation flask is heated gently.
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Distillation: As the liquid boils, its vapor travels into the condenser, where it is cooled and

condenses back into a liquid, which is then collected.

Boiling Point Reading: The temperature is recorded when it stabilizes during a steady rate of

distillation. This stable temperature is the boiling point of the liquid.

Record Pressure: The atmospheric pressure should be recorded.

The following diagram illustrates a generalized workflow for the experimental determination of a

liquid's boiling point.
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Generalized workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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